5-(2,4-Difluorophenyl)-3-methylphenol

• IUPAC Name: 3-(2,4-difluorophenyl)-5-methylphenol
• InChI: InChI=1S/C13H10F2O/c1-8-4-9(6-11(16)5-8)12-3-2-10(14)7-13(12)15/h2-7,16H,1H3
• InChI Key: ALMWFPLJOWZJRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID50683781
• Molecular Weight: 220.21 g/mol
• CAS No.: 1261948-67-7

Description

5-(2,4-Difluorophenyl)-3-methylphenol is an aromatic compound characterized by the presence of two fluorine atoms on the phenyl ring and a hydroxyl group on the methylphenol structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,4-Difluorophenyl)-3-methylphenol typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-difluoroaniline and 3-methylphenol.

Reaction with Organometallic Reagents: The 2,4-difluoroaniline undergoes a reaction with an organometallic reagent, such as a Grignard reagent, to form an intermediate compound.

Coupling Reaction: The intermediate is then subjected to a coupling reaction with 3-methylphenol in the presence of a transition-metal catalyst, such as palladium, to form the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Handling of Reactants: Large quantities of 2,4-difluoroaniline and 3-methylphenol are handled in industrial reactors.

Optimized Reaction Conditions: Reaction conditions, such as temperature, pressure, and catalyst concentration, are optimized for maximum yield and efficiency.

Purification: The final product is purified using techniques such as crystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

5-(2,4-Difluorophenyl)-3-methylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The fluorine atoms can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like sodium iodide (NaI) in acetone or alkyl halides in the presence of a base are commonly used.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

5-(2,4-Difluorophenyl)-3-methylphenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-(2,4-Difluorophenyl)-3-methylphenol involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, altering their activity.

Pathways Involved: It can modulate signaling pathways, such as the inhibition of prostaglandin synthesis, leading to anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

2,4-Difluorophenyl isocyanate: Similar in structure but contains an isocyanate group instead of a hydroxyl group.

5-(2,4-Difluorophenyl)-2-pyrimidinol: Contains a pyrimidine ring instead of a phenol group.

Uniqueness

5-(2,4-Difluorophenyl)-3-methylphenol is unique due to its specific substitution pattern on the phenyl ring and the presence of a hydroxyl group, which imparts distinct chemical and biological properties compared to its analogs .